Cas no 3424-59-7 (Acetic-1-13C acid,ethyl ester (8CI,9CI))

Acetic-1-13C acid,ethyl ester (8CI,9CI) Properties

Names and Identifiers

• Acetic-1-13C acid,ethyl ester (8CI,9CI)
• [1-13C]acetic acid ethyl ester
• [1-13C]Essigsaeure-aethylester
• ethyl [1-13C]acetate
• ethyl 1-13-acetate
• ethyl acetate-carboxy-13C
• Ethylacetat-1-(13)C
• I14-54220
• AKOS015915703
• Ethyl acetate-1-13C
• 3424-59-7
• Ethyl acetate(1-13c)
• DTXSID80480447
• Ethyl acetate-1-13C, 99 atom % 13C
• +Expand

• InChIKey： XEKOWRVHYACXOJ-AZXPZELESA-N
• Inchi： InChI=1S/C4H8O2/c1-3-6-4(2)5/h3H2,1-2H3/i4+1
• SMILES： CCO[13C](=O)C

Computed Properties

• Exact Mass: 89.055784329g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 89.055784329g/mol
• Heavy Atom Count: 6
• Complexity: 49.5
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Refractive Index: n20/D 1.372(lit.)
• Boiling Point: 76-77 °C(lit.)
• Melting Point: -84 °C(lit.)
• Vapor Pressure: 73 mm Hg ( 20 °C)
• Flash Point: 26 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.902 g/mL at 25 °C